(2S)-2-(pyrrolidin-1-yl)propan-1-ol
Description
(2S)-2-(pyrrolidin-1-yl)propan-1-ol, also known as pyrrolidin-1-yl-propan-1-ol (PPO), is a synthetic compound used in a variety of scientific research applications. It is a chiral compound, meaning that it has two structurally different forms, this compound and (2R)-2-(pyrrolidin-1-yl)propan-1-ol, which differ only in the arrangement of their atoms. PPO is an important tool for scientists studying the mechanisms of action of drugs and other compounds, as well as for the development of new drugs and treatments.
Scientific Research Applications
Molecular Interactions and Properties
A study by Yadav, Sharma, and Sharma (2009) investigated the molecular interactions in mixtures containing pyrrolidin-2-one and lower alkanols, including propan-1-ol, by analyzing their excess thermodynamic properties and speed of sound data. The research provided insights into the nature and extent of interactions between these molecules, suggesting the existence of molecular complexes in their mixtures, which could have implications for understanding the solvent effects and molecular behavior of pyrrolidine derivatives in various environments Yadav, Sharma, & Sharma, 2009.
Chemical Synthesis and Catalysis
Andersson and Hedenström (2004) explored the stereoselective alkylation of enolates derived from chiral auxiliaries based on (S)-proline, including (S)-(−)-2-(pyrrolidin-2-yl)propan-2-ol. Their work highlighted the potential of these auxiliaries to induce opposite selectivity in the formation of new stereogenic centers, contributing to the field of asymmetric synthesis and offering a basis for the development of chiral compounds Andersson & Hedenström, 2004.
Biological Activity and Therapeutic Potential
Research by Balfour, Franco, Moraes, Freitas-Junior, and Stefani (2017) synthesized a library of compounds structurally related to pyrrolidin-2-yl propan-2-ols for biological testing against Trypanosoma cruzi, the causative agent of Chagas disease. This study provides valuable information on the trypanocidal activity of these compounds, suggesting potential avenues for therapeutic applications against parasitic infections Balfour et al., 2017.
Material Science and Coordination Chemistry
Massard, Rogez, and Braunstein (2014) reported the synthesis of a nonanuclear Ni(II) cluster from a ligand related to pyridyl-alcohol, demonstrating the complex's unusual structure and potential applications in material science and catalysis. This research illustrates the versatility of pyrrolidine and alcohol-derived ligands in forming intricate metal-organic structures with unique properties Massard, Rogez, & Braunstein, 2014.
properties
IUPAC Name |
(2S)-2-pyrrolidin-1-ylpropan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO/c1-7(6-9)8-4-2-3-5-8/h7,9H,2-6H2,1H3/t7-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIINYTXPBGXEEH-ZETCQYMHSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)N1CCCC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CO)N1CCCC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
620627-26-1 |
Source
|
| Record name | (2S)-2-(pyrrolidin-1-yl)propan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
